Cas no 1805218-38-5 (2-Bromomethyl-6-hydroxy-3-nitropyridine)

• Product Name: 2-Bromomethyl-6-hydroxy-3-nitropyridine
• CAS No: 1805218-38-5
• MF: C₆H₅BrN₂O₃
• MW: 233.019500494003
• CID: 4901631
• Update Time: 2025-10-28

2-Bromomethyl-6-hydroxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-6-hydroxy-3-nitropyridine

• Inchi： 1S/C6H5BrN2O3/c7-3-4-5(9(11)12)1-2-6(10)8-4/h1-2H,3H2,(H,8,10)
• InChI Key： GXQJLELTZNOIAJ-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=CC(N1)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 290
• XLogP3: 0.3
• Topological Polar Surface Area: 74.9

Additional information on 2-Bromomethyl-6-hydroxy-3-nitropyridine

Professional Introduction to 2-Bromomethyl-6-hydroxy-3-nitropyridine (CAS No. 1805218-38-5)

2-Bromomethyl-6-hydroxy-3-nitropyridine, identified by the CAS number 1805218-38-5, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and industrial applications. The structural features of 2-Bromomethyl-6-hydroxy-3-nitropyridine, including the presence of both bromomethyl and hydroxyl functional groups, as well as a nitro substituent, make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The bromomethyl group at the 2-position provides a reactive site for further functionalization, enabling the construction of more complex molecular architectures through nucleophilic substitution reactions. This reactivity has been exploited in the development of novel drug candidates targeting diverse therapeutic areas. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The hydroxyl group at the 6-position serves as a potential site for hydrogen bonding interactions, influencing the binding affinity and selectivity of derived compounds.

The nitro group at the 3-position not only contributes to the electronic properties of the molecule but also serves as a handle for further chemical modifications, such as reduction to an amine or diazotization followed by coupling reactions. These transformations have been leveraged in the preparation of bioconjugates and prodrugs, enhancing drug delivery systems and improving therapeutic efficacy. Recent advancements in synthetic methodologies have further expanded the synthetic utility of 2-Bromomethyl-6-hydroxy-3-nitropyridine, allowing for more efficient and scalable production processes.

In terms of biological activity, derivatives of 2-Bromomethyl-6-hydroxy-3-nitropyridine have shown promise in preclinical studies as modulators of enzyme activity and receptor binding. For example, modifications at the 5-position have been explored to develop compounds with enhanced binding to specific protein targets, leading to improved pharmacokinetic profiles. The nitro group has also been investigated for its potential role in redox-sensitive drug design, where it can be selectively reduced in target tissues to release active species.

The growing interest in 2-Bromomethyl-6-hydroxy-3-nitropyridine is reflected in its increasing demand across academic research institutions and pharmaceutical companies. Its role as a building block in medicinal chemistry has led to numerous patents and publications detailing its applications in drug discovery. The compound's ability to undergo multiple transformations while maintaining structural integrity makes it an indispensable tool for synthetic chemists working on next-generation therapeutics.

Future research directions may focus on optimizing synthetic routes to improve yield and purity, as well as exploring novel derivatives with enhanced biological activity. The integration of computational chemistry techniques could further accelerate the discovery process by predicting structural modifications that maximize pharmacological potency. As our understanding of molecular interactions continues to evolve, compounds like 2-Bromomethyl-6-hydroxy-3-nitropyridine (CAS No. 1805218-38-5) will undoubtedly play a pivotal role in shaping the future of drug development.

The versatility of 2-Bromomethyl-6-hydroxy-3-nitropyridine extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemicals. Its heterocyclic core is a common motif in ligands used in catalysis, where it can coordinate with transition metals to facilitate various organic transformations. Additionally, derivatives with optimized physicochemical properties are being investigated for their potential as crop protection agents, offering new solutions for sustainable agriculture.

In conclusion, 2-Bromomethyl-6-hydroxy-3-nitropyridine represents a cornerstone compound in modern chemical synthesis and drug discovery. Its unique structural features enable a wide range of functionalizations, making it an invaluable intermediate for researchers across multiple disciplines. As new methodologies emerge and our understanding deepens, this compound will continue to be at the forefront of innovation, driving advancements that benefit both science and society.